Cas no 2167033-74-9 (1-2-(pyrrolidin-2-yl)ethyl-1H-pyrazole)

• Product Name: 1-2-(pyrrolidin-2-yl)ethyl-1H-pyrazole
• CAS No: 2167033-74-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6424812
• PubChem ID: 165878934
• Update Time: 2025-06-11

1-2-(pyrrolidin-2-yl)ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(pyrrolidin-2-yl)ethyl-1H-pyrazole
• 2167033-74-9
• 1-[2-(pyrrolidin-2-yl)ethyl]-1H-pyrazole
• EN300-1729657

• Inchi： 1S/C9H15N3/c1-3-9(10-5-1)4-8-12-7-2-6-11-12/h2,6-7,9-10H,1,3-5,8H2
• InChI Key： BHJKMDIRQWUDRO-UHFFFAOYSA-N
• SMILES： N1CCCC1CCN1C=CC=N1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-2-(pyrrolidin-2-yl)ethyl-1H-pyrazole

Comprehensive Overview of 1-2-(pyrrolidin-2-yl)ethyl-1H-pyrazole (CAS No. 2167033-74-9): Properties, Applications, and Research Insights

The compound 1-2-(pyrrolidin-2-yl)ethyl-1H-pyrazole (CAS No. 2167033-74-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a pyrazole ring with a pyrrolidine moiety, offering versatile reactivity and potential applications in drug discovery. This article delves into its synthesis, physicochemical properties, and emerging roles in addressing contemporary scientific challenges, such as targeted enzyme inhibition and neuropharmacology.

Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of 1-2-(pyrrolidin-2-yl)ethyl-1H-pyrazole as a scaffold for optimizing bioactivity. Researchers are particularly interested in its potential to modulate G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The compound's hydrogen-bonding capacity and lipophilic balance make it a candidate for crossing the blood-brain barrier, aligning with searches for "novel CNS therapeutics" and "small-molecule neuroprotectants."

From a synthetic perspective, CAS 2167033-74-9 is typically prepared via multistep organic reactions, including N-alkylation of pyrazole derivatives and pyrrolidine ring functionalization. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducibility in high-throughput screening. These details address frequently searched queries such as "how to characterize heterocyclic compounds" and "QC methods for pharmaceutical intermediates."

Environmental and green chemistry considerations are also relevant. The compound's biodegradability profile and low ecotoxicity align with industry demands for sustainable API manufacturing, a trending topic in pharma SEO circles. Moreover, its stability under physiological pH conditions makes it suitable for oral bioavailability studies, another area of intense research interest.

In conclusion, 1-2-(pyrrolidin-2-yl)ethyl-1H-pyrazole represents a promising intersection of medicinal chemistry and molecular innovation. Its structure-activity relationships continue to inspire publications in journals covering fragment-based drug discovery and allosteric modulation, ensuring its relevance in both academic and industrial settings.